Cas no 1368830-54-9 (2-methyl-3-(piperidin-4-ylmethyl)-3H-imidazo[4,5-b]pyridine)

• Product Name: 2-methyl-3-(piperidin-4-ylmethyl)-3H-imidazo[4,5-b]pyridine
• CAS No: 1368830-54-9
• MF: C₁₃H₁₈N₄
• MW: 230.308822154999
• CID: 5575565
• Update Time: 2025-05-26

2-methyl-3-(piperidin-4-ylmethyl)-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-b]pyridine, 2-methyl-3-(4-piperidinylmethyl)-
• 2-Methyl-3-(piperidin-4-ylmethyl)-3h-imidazo[4,5-b]pyridine
• 2-methyl-3-(piperidin-4-ylmethyl)-3H-imidazo[4,5-b]pyridine

• Inchi： 1S/C13H18N4/c1-10-16-12-3-2-6-15-13(12)17(10)9-11-4-7-14-8-5-11/h2-3,6,11,14H,4-5,7-9H2,1H3
• InChI Key： YQJSOJZEJDGDPG-UHFFFAOYSA-N
• SMILES： C12N(CC3CCNCC3)C(C)=NC1=CC=CN=2

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 419.5±15.0 °C(Predicted)
• pka: 10.45±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-methyl-3-(piperidin-4-ylmethyl)-3H-imidazo[4,5-b]pyridine

2-Methyl-3-(Piperidin-4-ylmethyl)-3H-Imidazo[4,5-b]Pyridine: A Comprehensive Overview

2-Methyl-3-(Piperidin-4-ylmethyl)-3H-imidazo[4,5-b]pyridine is a complex organic compound with the CAS number 1368830-54-9. This compound belongs to the class of imidazopyridines, which are known for their unique structural properties and potential applications in various fields. The molecule combines a piperidine ring with an imidazo[4,5-b]pyridine framework, making it a versatile structure for further chemical modifications and functionalization.

The imidazo[4,5-b]pyridine core is a heterocyclic aromatic system that has gained significant attention in medicinal chemistry due to its ability to act as a scaffold for drug design. The presence of the piperidine moiety at the 3-position introduces additional flexibility and potential for hydrogen bonding, which can enhance the compound's bioavailability and pharmacokinetic properties. Recent studies have highlighted the importance of such structural features in optimizing drug candidates for therapeutic applications.

One of the key aspects of 2-methyl-3-(piperidin-4-ylmethyl)-3H-imidazo[4,5-b]pyridine is its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds with anti-inflammatory, antitumor, and antimicrobial properties. For instance, modifications to the methyl group or the piperidine side chain have been shown to significantly alter the compound's activity profiles, offering a wide range of possibilities for drug discovery.

From a synthetic standpoint, the preparation of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. The use of transition metal catalysts has been reported to enhance the efficiency of these reactions, leading to higher yields and purer products. Such advancements in synthetic methodology are crucial for scaling up production and making this compound more accessible for research and development.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties and molecular interactions of 2-methyl-3-(piperidin-4-ylmethyl)-3H-imidazo[4,5-b]pyridine. Quantum mechanical calculations have revealed that the compound exhibits favorable electronic distributions that could facilitate its binding to biological targets such as enzymes or receptors. These findings underscore its potential as a lead compound in drug design programs targeting specific therapeutic areas.

In terms of applications, this compound has shown promise in the development of novel materials with unique electronic properties. Its aromaticity and conjugated system make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or photovoltaic devices. Initial studies suggest that modifying the substituents on the imidazo[4,5-b]pyridine core can tune its optical properties, opening new avenues for material science applications.

The integration of 2-methyl-3-(piperidin-4-ylmethyl)-3H-imidazo[4,5-b]pyridine into medicinal chemistry pipelines has been further supported by its ability to undergo various post-synthetic modifications. For example, substitution reactions at the methyl group or piperidine side chain can introduce functional groups that enhance solubility or improve pharmacokinetics. These modifications are critical for translating laboratory findings into clinically relevant compounds.

Moreover, collaborative efforts between academic institutions and pharmaceutical companies have led to innovative approaches for leveraging this compound's structural versatility. By combining it with other bioactive motifs or employing advanced drug delivery systems, researchers aim to unlock its full potential as a therapeutic agent. Such collaborative research environments are essential for driving innovation in drug discovery.

In conclusion, 2-methyl-3-(Piperidin-4-ylmethyl)-3H-imidazo[4,5-b]pyridine (CAS No: 1368830-54-9) stands out as a valuable building block in modern organic synthesis. Its unique structure offers multiple avenues for chemical modification and functionalization, making it a promising candidate for both medicinal chemistry and materials science applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific discovery.